Cas no 2431-00-7 (4-Methylbenzil)

4-Methylbenzil Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-phenyl-ethane-1,2-dione
• 4-Methylbenzil
• 1-phenyl-2-p-tolylethane-1,2-dione
• Benzil-based compound,17
• p-Methylbenzil
• BDBM22739
• QKFICTUTRIMBEX-UHFFFAOYSA-N
• AKOS023905136
• DTXSID80179046
• (4-Methylphenyl)phenylethanedione
• CHEMBL371858
• PD179625
• EINECS 219-396-3
• NS00027608
• 1-(4-methylphenyl)-2-phenylethane-1, 2-dione
• 2431-00-7
• 1-(4-methylphenyl)-2-phenylethane-1,2-dione
• 1-Phenyl-2-(p-tolyl)ethane-1,2-dione
• FT-0671530
• Ethanedione, (4-methylphenyl)phenyl-
• 1-Phenyl-2-p-tolyl-ethane-1,2-dione
• 1-(4-Methylphenyl)-2-phenyl-1,2-ethanedione #
• SCHEMBL2157002
• Benzil-based compound, 17
• DB-237816
• G73159
• +Expand

• InChIKey： QKFICTUTRIMBEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O2/c1-11-7-9-13(10-8-11)15(17)14(16)12-5-3-2-4-6-12/h2-10H,1H3
• SMILES： CC1C=CC(C(=O)C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 224.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 224.084
• Heavy Atom Count: 17
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 3.06060
• PSA: 34.14000
• Refractive Index: 1.586
• Boiling Point: 374.2°Cat760mmHg
• Melting Point: 99-101 °C(Solv: ethanol (64-17-5))
• Flash Point: 156°C
• Density: 1.14

4-Methylbenzil Security Information

4-Methylbenzil Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%